Cas no 1261993-82-1 (2-methoxy-4-(3-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-methoxy-4-(3-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261993-82-1
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• MDL: MFCD18322265
• CID: 1223355
• PubChem ID: 53228095
• Update Time: 2025-04-20

2-methoxy-4-(3-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(3-methylsulfonylphenyl)benzoic Acid
• 2-Methoxy-4-(3-methylsulfonylphenyl)benzoic acid, 95%
• MFCD18322265
• 1261993-82-1
• DTXSID90691628
• 3'-(Methanesulfonyl)-3-methoxy[1,1'-biphenyl]-4-carboxylic acid

• MDL： MFCD18322265
• Inchi： 1S/C15H14O5S/c1-20-14-9-11(6-7-13(14)15(16)17)10-4-3-5-12(8-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： GRMQPQVDAMRQEC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=C(C=1)C1C=CC(C(=O)O)=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 306.05619472g/mol
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89Ų